Cas no 1080522-30-0 (6-fluoro-2-methyl-7-nitro-1H-Benzimidazole)

• Product Name: 6-fluoro-2-methyl-7-nitro-1H-Benzimidazole
• CAS No: 1080522-30-0
• MF: C₈H₆FN₃O₂
• MW: 195.150544643402
• CID: 1098256
• PubChem ID: 54016193
• Update Time: 2025-04-20

6-fluoro-2-methyl-7-nitro-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-methyl-7-nitro-1H-Benzimidazole
• 5-fluoro-2-methyl-4-nitro-1H-benzo[d]imidazole
• SCHEMBL2004140
• KVUGHIBAFYWHGM-UHFFFAOYSA-N
• 1080522-30-0

• Inchi： 1S/C8H6FN3O2/c1-4-10-6-3-2-5(9)8(12(13)14)7(6)11-4/h2-3H,1H3,(H,10,11)
• InChI Key： KVUGHIBAFYWHGM-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1[N+](=O)[O-])N=C(C)N2

Computed Properties

• Exact Mass: 195.04440460g/mol
• Monoisotopic Mass: 195.04440460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.5Ų